Cas no 35365-94-7 (Triethylamine phosphate)

Triethylamine phosphate is a quaternary ammonium salt formed by the reaction of triethylamine with phosphoric acid. This compound is commonly utilized as a catalyst, stabilizer, or intermediate in organic synthesis and industrial applications. Its key advantages include high thermal stability, efficient catalytic activity in polymerization reactions, and compatibility with a range of solvents. The presence of both amine and phosphate groups enhances its utility in acid-base reactions and as a phase-transfer agent. Triethylamine phosphate is also valued for its role in improving reaction yields and selectivity in specialized chemical processes. Proper handling is required due to its hygroscopic nature and potential reactivity.
Triethylamine phosphate structure
Triethylamine phosphate structure
Product Name:Triethylamine phosphate
CAS No:35365-94-7
MF:C6H18NO4P
MW:199.185183048248
MDL:MFCD00067475
CID:314315
PubChem ID:87577071
Update Time:2025-10-28

Triethylamine phosphate Chemical and Physical Properties

Names and Identifiers

    • Triethylammonium dihydrogen phosphate (1:1)
    • Phosphoric acid-triethylamine 1:1 solution
    • Triethylamine Phosphate
    • TRIETHYLAMMONIUM PHOSPHATE
    • Einecs 252-528-8
    • PHOSPHORIC ACID:TRIETHYLAMINE 2M:1M
    • PHOSPHORIC ACID:TRIETHYLAMINE 2M:2M
    • TEAP
    • Triethylamine phosphate (1:1)
    • Ethanamine, N,N-diethyl-, phosphate (1:1)
    • Ethanamine, N,N-diethyl-, phosphate
    • Ethanamine, N,N-diethyl-, phosphate (1:?)
    • UNXNGGMLCSMSLH-UHFFFAOYSA-N
    • triethylazanium dihydrogen phosphate
    • Triethylammonium phosphate solution, BioXtra, 1 M in H2O
    • AKOS037645153
    • CS-0187700
    • PHOSPHORIC ACID; TRIETHYLAMINE
    • 35365-94-7
    • D94937
    • 10138-93-9
    • SY111117
    • EINECS 233-389-2
    • MFCD00067475
    • DTXSID20885619
    • N,N-diethylethanamine;phosphoric acid
    • SCHEMBL192007
    • AS-57735
    • Triethylamine phosphate
    • MDL： MFCD00067475
    • Inchi： 1S/C6H15N.H3O4P/c1-4-7(5-2)6-3;1-5(2,3)4/h4-6H2,1-3H3;(H3,1,2,3,4)
    • InChI Key： UNXNGGMLCSMSLH-UHFFFAOYSA-N
    • SMILES： P(=O)(O)(O)O.N(CC)(CC)CC

Computed Properties

  • Exact Mass: 401.33800
  • Monoisotopic Mass: 199.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 75.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 81

Experimental Properties

  • Color/Form: No data available
  • Density: 1.09 g/mL at 20 °C
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: n20/D 1.360
  • PSA: 109.38000
  • LogP: 0.17900
  • Vapor Pressure: No data available

Triethylamine phosphate Security Information

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